Cas no 2228633-16-5 (1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine)

1-5-Chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including chloro, difluoromethoxy, and trifluoroethyl substituents. These functional groups contribute to its potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where fluorinated compounds are often sought for their enhanced stability, bioavailability, and metabolic resistance. The presence of both difluoromethoxy and trifluoroethyl moieties may impart improved lipophilicity and electronic effects, making it valuable for structure-activity relationship studies. Its well-defined chemical structure ensures consistency in synthetic applications, while its reactivity profile allows for further functionalization. This compound is typically handled under controlled conditions due to its sensitivity and potential reactivity.
1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine structure
2228633-16-5 structure
Product Name:1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine
CAS No:2228633-16-5
MF:C9H7ClF5NO
MW:275.602998971939
CID:5897189
PubChem ID:165854335
Update Time:2025-05-21

1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine
    • EN300-2006462
    • 1-[5-chloro-2-(difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine
    • 2228633-16-5
    • Inchi: 1S/C9H7ClF5NO/c10-4-1-2-6(17-8(11)12)5(3-4)7(16)9(13,14)15/h1-3,7-8H,16H2
    • InChI Key: WQXOMROJBOFMKI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C(F)(F)F)N)OC(F)F

Computed Properties

  • Exact Mass: 275.0136324g/mol
  • Monoisotopic Mass: 275.0136324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine Pricemore >>

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Additional information on 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine (CAS No. 2228633-16-5)

The compound 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine (CAS No. 2228633-16-5) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and trifluoroethyl groups, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological activity, particularly in targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine has surged due to their applications in precision medicine. The incorporation of fluorine atoms, as seen in this molecule, often improves pharmacokinetic properties such as bioavailability and half-life. This aligns with the growing trend of fluorine in drug design, a hot topic in medicinal chemistry forums and AI-driven research platforms. Scientists frequently search for CAS No. 2228633-16-5 to investigate its synthetic pathways or potential as a intermediate in bioactive molecule development.

Another area of interest is the compound's potential role in agrochemical innovation. Fluorinated phenyl derivatives are known for their herbicidal and pesticidal efficacy, and 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine could contribute to next-generation crop protection solutions. With sustainability being a key focus in agriculture, researchers are evaluating whether this compound offers environmental advantages over traditional agents, addressing queries like "eco-friendly fluorinated pesticides" trending in search engines.

The synthetic versatility of CAS No. 2228633-16-5 also makes it valuable for material science. Its aromatic core and fluorine-rich side chains could be leveraged in designing advanced polymers or coatings with enhanced thermal and chemical resistance. This connects to industrial searches for "high-performance fluorinated materials", reflecting cross-disciplinary applications beyond life sciences.

Analytical characterization of 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine typically involves techniques like NMR (19F-NMR being critical), HPLC, and mass spectrometry. These methods are essential for quality control in commercial production, a concern frequently raised in pharmaceutical manufacturing discussions. The compound’s stability under various conditions is another researched aspect, particularly for storage and transport logistics.

In summary, 1-5-chloro-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine represents a multifaceted chemical entity bridging medicinal chemistry, agrochemicals, and materials engineering. Its CAS No. 2228633-16-5 serves as a pivotal identifier for researchers navigating fluorinated compound databases, while its structural attributes continue to inspire innovation across industries.

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